![molecular formula C9H6Cl2F2O3 B1410071 Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate CAS No. 1806349-28-9](/img/structure/B1410071.png)
Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate
Overview
Description
Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate, also known as MDDFMB, is a synthetic compound that has been used in a variety of scientific research applications. It is a colorless, water-soluble solid compound that has a melting point of approximately 75°C. MDDFMB is a halogenated organic compound and is used in a variety of medical, industrial, and agricultural applications. This compound is also known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme cytochrome P450 2C19, which is involved in the metabolism of drugs and other xenobiotics. It has also been used to study the effects of environmental pollutants on human health. Additionally, this compound has been used to study the effects of environmental pollutants on aquatic organisms.
Mechanism of Action
Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate has been found to inhibit the activity of cytochrome P450 2C19, which is involved in the metabolism of drugs and other xenobiotics. The mechanism of action of this compound is not fully understood, but it is thought to involve the binding of this compound to the active site of the enzyme, thus inhibiting its activity.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 2C19, which is involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been found to have anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been found to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate has several advantages for use in laboratory experiments. It is a relatively stable compound that is not easily degraded by light or air. Additionally, it is water-soluble and has a low melting point, making it easy to work with in laboratory experiments. However, this compound also has some limitations. It is a halogenated compound and can be toxic if not handled properly. Additionally, it can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for Methyl 2,4-dichloro-5-(difluoromethoxy)benzoate research. One potential direction is to further study the biochemical and physiological effects of this compound. Additionally, further research could be done to explore the potential applications of this compound in medicine and agriculture. Additionally, further research could be done to explore the potential environmental effects of this compound. Finally, further research could be done to explore the potential toxicity of this compound.
properties
IUPAC Name |
methyl 2,4-dichloro-5-(difluoromethoxy)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2F2O3/c1-15-8(14)4-2-7(16-9(12)13)6(11)3-5(4)10/h2-3,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGRJUQXNQFINDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1Cl)Cl)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.